![molecular formula C14H19N3O3 B4284023 3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide](/img/structure/B4284023.png)
3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide
Overview
Description
3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide, also known as MNPA, is a chemical compound that has gained interest in the scientific community due to its potential applications in research. MNPA is a piperidine derivative that is synthesized through a multi-step process.
Mechanism of Action
The mechanism of action of 3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide involves its binding to certain receptors in the brain, specifically the dopamine D2 receptor. This compound has been shown to act as a partial agonist at this receptor, meaning that it can activate the receptor to a certain extent but not fully. This activation can lead to changes in neuronal activity and behavior.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it has been shown to affect dopamine release in the brain, which can lead to changes in behavior and mood. This compound has also been shown to have anxiolytic effects, meaning that it can reduce anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using 3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide in lab experiments is its specificity for certain receptors in the brain. This allows researchers to study the effects of piperidine derivatives on these receptors without affecting other systems in the body. However, this compound has limitations in terms of its solubility and stability, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for 3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide research. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has also been studied for its potential use in the treatment of addiction and other psychiatric disorders. Further research is needed to fully understand the mechanism of action and potential applications of this compound. Additionally, new derivatives of this compound could be synthesized and studied for their potential applications in research and medicine.
Scientific Research Applications
3-methyl-N-(2-methyl-4-nitrophenyl)-1-piperidinecarboxamide has been studied for its potential applications in research, specifically as a tool for studying the role of piperidine derivatives in biological systems. This compound has been shown to bind to certain receptors in the brain, which can affect neuronal activity and behavior. This compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.
Properties
IUPAC Name |
3-methyl-N-(2-methyl-4-nitrophenyl)piperidine-1-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O3/c1-10-4-3-7-16(9-10)14(18)15-13-6-5-12(17(19)20)8-11(13)2/h5-6,8,10H,3-4,7,9H2,1-2H3,(H,15,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEZDVGLYVOGOKS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCN(C1)C(=O)NC2=C(C=C(C=C2)[N+](=O)[O-])C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
277.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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